Cas no 1156796-20-1 (2-Chloro-N-(6-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)acetamide)

• Product Name: 2-Chloro-N-(6-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)acetamide
• CAS No: 1156796-20-1
• MF: C₁₁H₁₁ClFNOS
• MW: 259.72754406929
• CID: 5449799
• PubChem ID: 43697697
• Update Time: 2025-06-15

2-Chloro-N-(6-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-10200768
• 2-chloro-N-(6-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)acetamide
• 1156796-20-1
• Z445391886
• 2-chloro-N-(6-fluoro-3,4-dihydro-2H-thiochromen-4-yl)acetamide
• 2-Chloro-N-(6-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)acetamide

• Inchi： 1S/C11H11ClFNOS/c12-6-11(15)14-9-3-4-16-10-2-1-7(13)5-8(9)10/h1-2,5,9H,3-4,6H2,(H,14,15)
• InChI Key： CGSZOTDJZMECRA-UHFFFAOYSA-N
• SMILES： C(NC1C2=CC(F)=CC=C2SCC1)(=O)CCl

Computed Properties

• Exact Mass: 259.0233910g/mol
• Monoisotopic Mass: 259.0233910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 421.0±45.0 °C(Predicted)
• pka: 12.84±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes

Additional information on 2-Chloro-N-(6-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)acetamide

Comprehensive Overview of 2-Chloro-N-(6-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)acetamide (CAS No. 1156796-20-1)

2-Chloro-N-(6-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)acetamide (CAS No. 1156796-20-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzothiopyran backbone and fluoro and chloro substituents, exhibits potential applications in drug discovery and material science. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and stability under various conditions.

The molecular structure of 2-Chloro-N-(6-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)acetamide includes a benzothiopyran core, a heterocyclic system known for its versatility in medicinal chemistry. The presence of a fluoro group at the 6-position and a chloroacetamide moiety enhances its potential as a building block for more complex molecules. This combination of functional groups makes it a valuable candidate for studying structure-activity relationships (SAR) in drug design, particularly in the development of kinase inhibitors or antimicrobial agents.

In recent years, the demand for fluorinated compounds like 2-Chloro-N-(6-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)acetamide has surged due to their enhanced metabolic stability and bioavailability. Fluorination is a key strategy in modern drug development, as evidenced by the growing number of FDA-approved fluoro-containing drugs. This compound’s 6-fluoro substitution aligns with current trends in pharmaceutical research, where fluorine atoms are strategically incorporated to improve drug efficacy and reduce side effects.

Another area of interest is the compound’s potential role in agrochemical innovation. The benzothiopyran scaffold is found in several herbicides and fungicides, and the addition of a chloroacetamide group could further enhance its pesticidal properties. Researchers are exploring its applicability in crop protection, especially as resistance to existing agrochemicals becomes a pressing global issue. The compound’s unique structure may offer new modes of action, addressing gaps in current pest management strategies.

From a synthetic chemistry perspective, 2-Chloro-N-(6-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)acetamide presents intriguing challenges and opportunities. Its preparation typically involves multi-step organic synthesis, including fluorination and amide coupling reactions. Optimizing these processes is critical for scaling up production while maintaining high purity and yield. Recent advancements in flow chemistry and catalytic fluorination techniques could further streamline its synthesis, making it more accessible for industrial applications.

The compound’s physicochemical properties, such as solubility, melting point, and stability, are also under investigation. These parameters are essential for formulating drug delivery systems or agrochemical formulations. For instance, its solubility profile may influence its absorption and distribution in biological systems, while its thermal stability could determine its shelf life in commercial products. Understanding these properties is crucial for translating laboratory findings into real-world applications.

In the context of green chemistry, researchers are evaluating environmentally friendly synthetic routes for 2-Chloro-N-(6-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)acetamide. Sustainable practices, such as using biocatalysts or renewable solvents, are being explored to minimize waste and energy consumption. This aligns with the broader shift toward sustainable pharmaceutical manufacturing, a topic of growing importance in both academic and industrial settings.

Finally, the compound’s potential biological activities are a focal point for ongoing research. Preliminary studies suggest that its benzothiopyran core may interact with various enzymatic targets, paving the way for novel therapeutics. Whether as an antimicrobial, anti-inflammatory, or anticancer agent, its versatility makes it a promising subject for further exploration. Collaborative efforts between chemists, biologists, and pharmacologists are essential to unlock its full potential.

In summary, 2-Chloro-N-(6-fluoro-3,4-dihydro-2H-1-benzothiopyran-4-yl)acetamide (CAS No. 1156796-20-1) represents a compelling case study in modern chemical research. Its structural complexity, combined with its potential applications in drug discovery and agrochemical development, underscores its significance. As scientific advancements continue, this compound may play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.